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Compound Profile & Antimicrobial Activity

The core information for N-(4-Hydroxyphenyl)propanamide is summarized in the table below.

Property Specification

CAS Number 1693-37-4 [1]

Molecular Formula C9H11NO2 [1]

Molecular Weight 165.19 g/mol [1]

Commercial Availability Available in 1g and 5g quantities (Price range: USD $250.00 - $9,000.00) [1]

While specific efficacy data for N-(4-Hydroxyphenyl)propanamide was not found, research on structurally

similar 3-((4-hydroxyphenyl)amino)propanoic acid derivatives demonstrates potent, structure-dependent

antimicrobial activity. The table below shows the activity range of the most potent derivatives (hydrazones

14–16) against drug-resistant pathogens [2].
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Pathogen Type Example Pathogens
MIC Range
(µg/mL)

Gram-positive
Bacteria

Methicillin-resistant Staphylococcus aureus (MRSA),

Vancomycin-resistant Enterococcus faecalis
0.5 - 8 [2]

Gram-negative
Bacteria

ESKAPE group pathogens (e.g., Klebsiella pneumoniae,

Pseudomonas aeruginosa)

8 - 64 [2]

Fungal Pathogens Drug-resistant Candida species, including Candida auris 8 - 64 [2]

Synthesis & Scale-up Workflow

Based on a general methodology for synthesizing related compounds, the following workflow outlines the

key stages. This can serve as a foundational template [2].
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Start: 4-Aminophenol (1)

Reaction with Methyl Acrylate
(Solvent: 2-propanol, Reflux)

Formation of Intermediate (2)
N-(4-hydroxyphenyl)-β-alanine methyl ester

Synthesis of Hydrazide (3)
Reaction with Hydrazine

Formation of Final Derivatives
(e.g., Hydrazones 7-37)

Obtain Target Compound

Click to download full resolution via product page

Frequently Asked Questions

Q1: What are the potential scale-up challenges for the synthesis of N-(4-Hydroxyphenyl)propanamide?

While direct reports were not found, general scale-up challenges for similar reactions can be anticipated:

Reactor Type and Mass Transfer: Moving from batch to flow chemistry, as demonstrated for a

related nitro-reduction API surrogate, can be crucial for controlling exothermic reactions and
improving safety and efficiency [3].

Solvent and Reflux Conditions: Scaling the reflux reaction in 2-propanol requires careful
management of solvent volume, heating, and condensation to maintain reaction efficiency and safety

[2].
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Intermediate Stability: The methyl ester intermediate (2) may be susceptible to hydrolysis, requiring

controlled reaction conditions during subsequent steps to form the hydrazide (3) [2].
Cost of Raw Materials: The commercial price of the final compound is high, suggesting that the cost

of starting materials or the synthesis itself could be a significant constraint at larger scales [1].

Q2: Are there any safety concerns related to the synthesis? Yes, working with compounds containing 4-

hydroxyphenyl moieties and their synthetic intermediates requires standard laboratory safety precautions.

The high commercial price also suggests that the synthesis may involve expensive or hazardous reagents [1]

[2].

Key Technical Notes & Disclaimer

Limited Specific Data: The information presented is primarily derived from research on closely
related chemical analogues, not on N-(4-Hydroxyphenyl)propanamide itself [2].

Generalized Workflow: The synthesis workflow is adapted from a published methodology for similar
compounds and should be validated in the laboratory [2].

Safety First: The provided information is for technical reference only. You must consult relevant
chemical safety documents (SDS) and conduct your own risk assessments before performing any

experiments.

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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